![molecular formula C11H8O5 B2953222 4-Formyl-7-methoxy-1-benzofuran-2-carboxylic acid CAS No. 7795-71-3](/img/structure/B2953222.png)
4-Formyl-7-methoxy-1-benzofuran-2-carboxylic acid
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“4-Formyl-7-methoxy-1-benzofuran-2-carboxylic acid” is a chemical compound with the molecular formula C11H8O5 . It has an average mass of 220.178 Da and a monoisotopic mass of 220.037170 Da .
Molecular Structure Analysis
The molecular structure of “this compound” consists of 11 carbon atoms, 8 hydrogen atoms, and 5 oxygen atoms .Scientific Research Applications
Inhibition and Enzymatic Activity
One study explores the inhibitory effects of substrate analogues, such as aldehyde and ketone derivatives, on carboxypeptidase A, suggesting potential applications in understanding enzyme mechanisms and designing enzyme inhibitors (Galardy & Kortylewicz, 1984).
Biosynthesis and Metabolic Pathways
Research on Stereum subpileatum cultures led to the identification of new benzofuran compounds, shedding light on the biosynthesis and related processes of aromatic amino acid metabolism in basidiomycetes (Bu’lock, Kaye, & Hudson, 1971).
Novel Compound Isolation
A study reported the isolation of a novel benzofuran derivative from Medicago sativa, highlighting the diverse natural sources and potential applications of benzofuran compounds in natural product chemistry (Koshino, Masaoka, & Ichihara, 1993).
Complement Inhibitory Activity
The synthesis and bioassay of benzofuran analogues for their complement inhibitory activity were explored, demonstrating the potential therapeutic applications of these compounds (Bradbury et al., 2003).
Polymer Chemistry
A novel type of highly functionalized polymers containing poly(benzofuran-co-arylacetic acid) structures was developed, opening new avenues in material science and polymer chemistry (Nan et al., 2017).
Spectroscopic Studies
The carboxyl group has been studied using density functional theory and FTIR spectroscopy, indicating the significance of such studies in understanding molecular structures and interactions (Ibrahim, Nada, & Kamal, 2005).
Future Directions
Mechanism of Action
Target of Action
Some substituted benzofurans have been shown to have significant cell growth inhibitory effects .
Mode of Action
It is known that benzofuran derivatives can interact with various cellular targets, leading to changes in cell function .
Biochemical Pathways
Benzofuran derivatives are known to impact a variety of biochemical pathways, often leading to inhibition of cell growth .
properties
IUPAC Name |
4-formyl-7-methoxy-1-benzofuran-2-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H8O5/c1-15-8-3-2-6(5-12)7-4-9(11(13)14)16-10(7)8/h2-5H,1H3,(H,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YDZWKNQEWKZVPD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C2C(=C(C=C1)C=O)C=C(O2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H8O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
220.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.